Cas no 13130-13-7 (5-(3-nitrophenyl)furan-2-carboxylic acid)

5-(3-Nitrophenyl)furan-2-carboxylic acid is a nitrophenyl-substituted furan carboxylic acid derivative with applications in organic synthesis and pharmaceutical research. Its structure combines a furan ring with a nitro-substituted phenyl group, offering reactivity for further functionalization, such as reduction or coupling reactions. The carboxylic acid moiety enhances solubility in polar solvents and provides a handle for derivatization into esters, amides, or other intermediates. This compound is particularly useful as a building block in medicinal chemistry for the development of bioactive molecules. Its well-defined structure and purity make it suitable for precise synthetic applications, ensuring reproducibility in research and industrial processes.
5-(3-nitrophenyl)furan-2-carboxylic acid structure
13130-13-7 structure
Product Name:5-(3-nitrophenyl)furan-2-carboxylic acid
CAS No:13130-13-7
MF:C11H7NO5
MW:233.176983118057
CID:136936
PubChem ID:24868362
Update Time:2025-06-21

5-(3-nitrophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(3-nitrophenyl)-
    • 5-(2-NITROPHENYL)-2-FURAN CARBOXYLIC ACID
    • 5-(3-Nitrophenyl)-2-furoic acid
    • 5-(3-nitrophenyl)furan-2-carboxylic acid
    • 5-(3-Nitrophenyl)-2-furancarboxylic acid
    • 5-(3-Nitro-phenyl)-furan-2-carboxylic acid
    • 5-(3-nitrophenyl)-furoic acid
    • 5-<3-Nitro-phenyl>-furan-2-carbonsaeure
    • AKOS BAR-1991
    • ASISCHEM T31188
    • ART-CHEM-BB B025355
    • RARECHEM AL BE 0713
    • HMS2750L03
    • MFCD00778533
    • A806236
    • VS-07310
    • J-005974
    • SB61532
    • MLS000778508
    • BB 0245483
    • XWQLGLUTQIKSAJ-UHFFFAOYSA-N
    • SMR000415302
    • SR-01000430166-1
    • SCHEMBL2029810
    • 5-(3-Nitrophenyl)-2-furoic acid, 95%
    • EU-0071163
    • CHEMBL1408131
    • CS-0315197
    • 5-(3-nitrophenyl)furan-2-carboxylicAcid
    • SR-01000430166
    • DTXSID60354591
    • AKOS000289081
    • 13130-13-7
    • FT-0619595
    • 2-Furancarboxylic acid, 5-(3-nitrophenyl)-
    • DB-042021
    • STK711812
    • BBL023029
    • MDL： MFCD00778533
    • Inchi： 1S/C11H7NO5/c13-11(14)10-5-4-9(17-10)7-2-1-3-8(6-7)12(15)16/h1-6H,(H,13,14)
    • InChI Key： XWQLGLUTQIKSAJ-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.03200
  • Monoisotopic Mass: 233.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Density: 1.44
  • Melting Point: 252-260 °C (lit.)
  • Boiling Point: 450.2°C at 760 mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.616
  • PSA: 96.26000
  • LogP: 3.07620

5-(3-nitrophenyl)furan-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

5-(3-nitrophenyl)furan-2-carboxylic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-(3-nitrophenyl)furan-2-carboxylic acid Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Ambeed
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abcr
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5-(3-Nitrophenyl)furan-2-carboxylic acid; .
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